Cas no 2551117-56-5 (3-(Methoxymethyl)pyridine-2-carboxylic acid hydrochloride)

• Product Name: 3-(Methoxymethyl)pyridine-2-carboxylic acid hydrochloride
• CAS No: 2551117-56-5
• MF: C₈H₁₀ClNO₃
• MW: 203.622901439667
• MDL: MFCD32875003
• CID: 5657841
• PubChem ID: 165871753
• Update Time: 2025-06-11

3-(Methoxymethyl)pyridine-2-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-27194507
• Z4742339690
• 2551117-56-5
• 3-(methoxymethyl)pyridine-2-carboxylic acid hydrochloride
• 3-(Methoxymethyl)pyridine-2-carboxylic acid hydrochloride

• MDL： MFCD32875003
• Inchi： 1S/C8H9NO3.ClH/c1-12-5-6-3-2-4-9-7(6)8(10)11;/h2-4H,5H2,1H3,(H,10,11);1H
• InChI Key： UHVFRQZCUNXGFC-UHFFFAOYSA-N
• SMILES： Cl.O(C)CC1=CC=CN=C1C(=O)O

Computed Properties

• Exact Mass: 203.0349209g/mol
• Monoisotopic Mass: 203.0349209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 160
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.4Ų

Additional information on 3-(Methoxymethyl)pyridine-2-carboxylic acid hydrochloride

Comprehensive Overview of 3-(Methoxymethyl)pyridine-2-carboxylic acid hydrochloride (CAS No. 2551117-56-5)

In the realm of fine chemicals and pharmaceutical intermediates, 3-(Methoxymethyl)pyridine-2-carboxylic acid hydrochloride (CAS No. 2551117-56-5) has garnered significant attention due to its versatile applications. This compound, characterized by its unique pyridine backbone and methoxymethyl functional group, serves as a critical building block in organic synthesis. Researchers and manufacturers alike are increasingly exploring its potential in drug development, particularly in the design of novel small-molecule inhibitors and bioconjugation reagents. The hydrochloride salt form enhances its solubility, making it a preferred choice for aqueous-phase reactions.

The structural features of 3-(Methoxymethyl)pyridine-2-carboxylic acid hydrochloride contribute to its reactivity and utility. The pyridine-2-carboxylic acid moiety is a common pharmacophore in medicinal chemistry, often employed to improve binding affinity to target proteins. Meanwhile, the methoxymethyl group offers steric and electronic modulation, enabling tailored modifications in synthetic pathways. Recent studies highlight its role in the synthesis of heterocyclic compounds, which are pivotal in developing therapeutics for metabolic disorders and inflammatory diseases—a trending focus in 2024’s pharmaceutical R&D landscape.

From an industrial perspective, the demand for CAS No. 2551117-56-5 aligns with the growing emphasis on green chemistry and sustainable manufacturing. Companies are optimizing catalytic processes to produce this intermediate with minimal waste, addressing the global push for eco-friendly synthesis. Analytical techniques like HPLC and NMR are routinely employed to ensure high purity, meeting stringent regulatory standards for pharmaceutical-grade materials. This aligns with frequent search queries such as "high-purity pyridine derivatives" and "scalable synthesis of carboxylic acid hydrochlorides," reflecting market needs.

Another hot topic tied to 3-(Methoxymethyl)pyridine-2-carboxylic acid hydrochloride is its potential in proteolysis-targeting chimeras (PROTACs), a revolutionary approach in targeted protein degradation. The compound’s ability to act as a linker or warhead component has sparked interest in oncology research, particularly for undruggable targets. Online forums and scientific databases frequently feature discussions on "PROTAC linker design" and "pyridine-based bifunctional molecules," underscoring its relevance in cutting-edge drug discovery.

Storage and handling of CAS No. 2551117-56-5 require standard precautions for hygroscopic solids. While not classified as hazardous, its stability under ambient conditions is a common query among laboratory users. Best practices recommend desiccated storage at controlled temperatures to maintain integrity—a detail often searched alongside terms like "handling carboxylic acid salts" and "pharmaceutical intermediate shelf life."

In summary, 3-(Methoxymethyl)pyridine-2-carboxylic acid hydrochloride exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications—from drug discovery to catalysis—position it as a compound of enduring value. As research trends evolve toward precision medicine and sustainable synthesis, this intermediate is poised to remain a staple in both academic and industrial settings.